Cas no 2228264-87-5 (tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate
• CAS No: 2228264-87-5
• MF: C₁₃H₂₁ClN₄O₂
• MW: 300.784441709518
• CID: 6274157
• PubChem ID: 165661747
• Update Time: 2025-08-05

tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropyl]carbamate
• 2228264-87-5
• EN300-1886745

• Inchi： 1S/C13H21ClN4O2/c1-12(2,3)20-11(19)17-8-13(4,7-15)9-5-16-6-10(14)18-9/h5-6H,7-8,15H2,1-4H3,(H,17,19)
• InChI Key： LNAQAVYRVADXLK-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(C)(CN)CNC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 300.1353036g/mol
• Monoisotopic Mass: 300.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate

Introduction to tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate (CAS No. 2228264-87-5)

Tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate (CAS No. 2228264-87-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, an amino functionality, and a 6-chloropyrazine moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The chemical structure of tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate is particularly noteworthy due to its combination of functional groups. The tert-butyl carbamate group is known for its ability to protect the amino functionality, which can be crucial in synthetic routes and biological studies. The 6-chloropyrazine moiety, on the other hand, imparts specific pharmacological properties that are of interest in drug discovery and development.

Recent studies have highlighted the potential of tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate in various therapeutic areas. One of the key areas of focus has been its activity as a modulator of ion channels and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent activity against specific ion channels, which are implicated in neurological disorders such as epilepsy and chronic pain.

In addition to its potential as an ion channel modulator, tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate involves a series of well-defined chemical reactions. The process typically begins with the preparation of the 6-chloropyrazine derivative, followed by the introduction of the amino and tert-butyl carbamate functionalities. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for both research and potential commercial applications.

The pharmacokinetic properties of tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects without significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse events reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, tert-butyl N-3-amino-2-(6-chloropyrazin-2-yl)-2-methylpropylcarbamate (CAS No. 2228264-87-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.